Cas no 76918-93-9 (Beiwutine)

Beiwutine (10 hydroxy mesaconitine) is a diester diterpene alkaloid

Beiwutine structure

Beiwutine structure

Product Name:Beiwutine

CAS No:76918-93-9

Molecular Formula:C₃₃H₄₅NO₁₂

Molecular Weight:647.7099

CID:564271

PubChem ID:168013527

Beiwutine Properties

Names and Identifiers

- Aconitane-3,8,10,13,14,15-hexol,1,6,16-trimethoxy-4-(methoxymethyl)-20-methyl-, 8-acetate 14-benzoate, (1a,3a,6a,14a,15a,16b)-
- Aconitane-3,8,10,13,14,15-hexol,1,6,16-trimethoxy-4-(methoxymethyl)-20-methyl-, 8-acetate 14-benzoate, (1a,3a,6a,14a,15a,16b)
- BEIWUTINE
- 10-Hydroxy mesaconitine
- CHEBI:3004
- [(1R,2S,3S,4R,5R,6S,7S,8S,9R,13R,14R,16S,17R,18R)-8-Acetyloxy-2,5,7,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
- DA-61565
- Q27105922
- 76918-93-9
- C08663
- InChIKey： GPTAWZLFSGYZGC-UVNIHGBLSA-N
- Inchi： 1S/C33H45NO12/c1-16(35)46-33-20-21(43-5)22-29(15-41-3)14-34(2)24(20)32(22,19(42-4)12-18(29)36)31(40)13-30(39,27(44-6)25(33)37)26(23(31)33)45-28(38)17-10-8-7-9-11-17/h7-11,18-27,36-37,39-40H,12-15H2,1-6H3/t18-,19+,20-,21+,22?,23+,24?,25+,26-,27+,29+,30-,31+,32-,33+/m1/s1
- SMILES： [C@@]123[C@@]4(C[C@]5([C@@H]([C@@H]4[C@@]([C@@H](O)[C@@H]5OC)(OC(C)=O)[C@@H]4[C@@H](C1[C@@](CN(C24)C)(COC)[C@H](O)C[C@@H]3OC)OC)OC(C1C=CC=CC=1)=O)O)O

Computed Properties

Exact Mass: 647.29417587 g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 10
Monoisotopic Mass: 647.29417587 g/mol
Heavy Atom Count: 46
Complexity: 1250
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.1
Topological Polar Surface Area: 174Å²
Molecular Weight: 647.7

Beiwutine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00G7NN-1mg	Beiwutine	76918-93-9	98%	1mg	$202.00	2024-04-21
A2B Chem LLC	AH55619-1mg	Beiwutine	76918-93-9	98%	1mg	$185.00	2024-04-19
MedChemExpress	HY-N7608-1mg	Beiwutine	76918-93-9	98.02%	1mg	￥1500	2024-04-17
TargetMol Chemicals	TN6285-5 mg	Beiwutine	76918-93-9	98%	5mg	￥ 4,040

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6. Interaction of human serum albumin with uremic toxins: a thermodynamic study†

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7. Synthesis of new iridium complexes and their electrophosphorescent properties in polymer light-emitting diodes

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8. Front matter

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10. Human plasma proteome association and cytotoxicity of nano-graphene oxide grafted with stealth polyethylene glycol and poly(2-ethyl-2-oxazoline)†

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Amadis Chemical Company Limited

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